![molecular formula C20H18N2O2S B2864238 N'-(benzenesulfonyl)-N-(4-methylphenyl)benzenecarboximidamide CAS No. 31789-53-4](/img/structure/B2864238.png)
N'-(benzenesulfonyl)-N-(4-methylphenyl)benzenecarboximidamide
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Description
N-(benzenesulfonyl)-N-(4-methylphenyl)benzenecarboximidamide, also known as BMS-777607, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in cancer treatment. This compound belongs to the class of sulfonamide-based inhibitors that target protein kinases, which are enzymes involved in various cellular processes such as cell growth, differentiation, and apoptosis.
Scientific Research Applications
Synthesis and Chemical Reactivity
The synthesis of related compounds often involves reactions that yield complex molecular structures with potential utility in various fields. For example, Miura et al. (1998) demonstrated the oxidative cross-coupling of N-(2‘-Phenylphenyl)benzenesulfonamides with alkenes using a palladium-copper catalyst system, producing derivatives with potential in synthetic organic chemistry Miura et al., 1998. Similarly, Singh et al. (1991) used N-[[(Chlorosulfinyl)oxy]methylene]-N-methylmethanaminium chloride as a dehydrating agent in the synthesis of various cyclic compounds, highlighting the compound's versatility in organic synthesis Singh et al., 1991.
Catalysis and Material Science
In material science and catalysis, the functionalities of such compounds are explored to enhance reaction efficiencies or develop new materials. Nara et al. (2001) reported the use of 1-butyl-3-methylimidazolium chloroaluminate ionic liquids for Friedel-Crafts sulfonylation, showcasing the potential of related compounds in green chemistry and catalysis Nara et al., 2001.
Medicinal Chemistry and Antimicrobial Activity
In medicinal chemistry, derivatives of N'-(benzenesulfonyl)-N-(4-methylphenyl)benzenecarboximidamide have been synthesized and evaluated for their biological activities. Küçükgüzel et al. (2013) synthesized a series of derivatives and assessed their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities, revealing the compound's broad spectrum of potential medicinal applications Küçükgüzel et al., 2013. Ghorab et al. (2017) also evaluated synthesized compounds for their antimicrobial activity, further demonstrating the compound's relevance in developing new therapeutic agents Ghorab et al., 2017.
Environmental Applications
Lei et al. (2020) developed a novel one-step method for the preparation of sulfonate-functionalized nanodiamonds using benzenesulfonic-modified derivatives for the ultrafast removal of organic dyes, indicating the compound's utility in environmental engineering and pollution remediation Lei et al., 2020.
Properties
IUPAC Name |
N'-(benzenesulfonyl)-N-(4-methylphenyl)benzenecarboximidamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N2O2S/c1-16-12-14-18(15-13-16)21-20(17-8-4-2-5-9-17)22-25(23,24)19-10-6-3-7-11-19/h2-15H,1H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMTLURKIZJTKED-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=NS(=O)(=O)C2=CC=CC=C2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)N/C(=N/S(=O)(=O)C2=CC=CC=C2)/C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
31789-53-4 |
Source
|
Record name | N-(PHENYL-P-TOLYLAMINO-METHYLENE)-BENZENESULFONAMIDE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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